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Compound of Interest

Compound Name: Umbralisib

Cat. No.: B560156

This guide provides essential safety, handling, and disposal information for Umbralisib,
intended for researchers, scientists, and drug development professionals. The content herein is
compiled from safety data sheets and regulatory guidance to ensure the safe management of
this compound in a laboratory environment.

Important Regulatory Context: In June 2022, the U.S. Food and Drug Administration (FDA)
withdrew its approval for Umbralisib (marketed as Ukoniq) for the treatment of marginal zone
lymphoma (MZL) and follicular lymphoma (FL).[1][2][3] This decision was based on clinical trial
data that indicated a possible increased risk of death in patients receiving the drug.[2][3][4]
While its clinical use has been discontinued, Umbralisib may still be handled in research and
development settings, which necessitates strict adherence to safety protocols.

Hazard Identification

Umbralisib hydrochloride is classified with several hazards. It is harmful if swallowed, causes
both skin and serious eye irritation, and may lead to respiratory irritation.[5] Furthermore, the
compound is recognized as very toxic to aquatic life with long-lasting effects.[6]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is critical to minimize exposure risk when handling
Umbralisib. Engineering controls, such as ensuring adequate ventilation and providing
accessible safety showers and eye wash stations, are fundamental to a safe working
environment.[6][7]
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Protection Type

Equipment Specification

Purpose & Notes

Eye/Face Protection

Tightly fitting safety goggles
with side-shields.[7][8]

To prevent eye contact which

can cause serious irritation.[5]

Skin Protection

Chemical-impermeable gloves
(materials to be determined by
specific lab protocols based on

solvent used).[8]

To prevent skin contact which
can cause irritation.[5] Gloves
must be inspected before use
and hands should be washed

thoroughly after handling.[8]

Impervious laboratory coat or
clothing.[6][7]

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[6]i8]

To prevent inhalation of dust or
aerosols, which may cause

respiratory irritation.[5]

A full-face respirator may be
required if exposure limits are

exceeded or if irritation occurs.

[8]

Necessary for spill cleanup or
when adequate ventilation is

not available.

Operational Plans: Handling and Storage

Safe Handling Protocol:

Preparation: Work in a designated, well-ventilated area, preferably within a chemical fume
hood, especially when handling the powdered form.[6][8]

Control Dust: Avoid the formation of dust and aerosols during handling.[6][8]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[8]

Tool Usage: Employ non-sparking tools to prevent ignition risks from electrostatic discharge.

[8]
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e Hygiene: Do not eat, drink, or smoke in the handling area.[6] Wash hands thoroughly after
handling is complete.[8]

Storage Requirements:
» Store in a tightly sealed container in a cool, well-ventilated place.[6]
o Protect from direct sunlight and keep away from sources of ignition.[6]

o Umbralisib is incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[6]

[7]
Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.
Spill Response:
o Evacuate: Evacuate non-essential personnel from the spill area.[7][8]
o Ventilate: Ensure the area is adequately ventilated.[7][8]

o Don PPE: Wear full personal protective equipment, including respiratory protection, before
entering the spill area.[5][7][8]

» Containment: Prevent the spill from spreading or entering drains.[7][8]

¢ Cleanup: Absorb the spill with an inert, liquid-binding material such as diatomite or universal
binders.[5][7] Decontaminate surfaces by scrubbing with alcohol.[5][7]

o Disposal: Collect all contaminated materials into a suitable container for disposal according
to institutional and local regulations.[5][6]

First Aid Measures:
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Exposure Route Immediate Action

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If the person is not

Inhalation breathing, begin artificial respiration, avoiding
mouth-to-mouth resuscitation. Seek immediate
medical attention.[5][7][8]

Immediately remove contaminated clothing.[7]
Skin Contact [8] Wash the affected skin area thoroughly with

soap and plenty of water. Consult a doctor.[8]

Immediately flush eyes with large amounts of
water for at least 15 minutes, holding eyelids

Eye Contact apart.[5][7][8] Remove contact lenses if present
and easy to do. Seek immediate medical

attention.[7]

Rinse the mouth with water. Do NOT induce
) vomiting.[5][7][8] Never give anything by mouth
Ingestion . -
to an unconscious person. Call a physician or

Poison Control Center immediately.[8]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure safety.

o Laboratory Waste: Dispose of Umbralisib and any contaminated materials through an
approved waste disposal plant.[6] All disposal practices must be in strict accordance with
local, state, and federal regulations. Do not let the chemical enter drains.[8]

» Disposal of Unused Clinical Medication: For unused medicine outside of a lab setting, the
FDA advises using a drug take-back location.[1][2] If one is not available, the FDA provides a
method for household trash disposal: mix the uncrushed medicine with an unappealing
substance like dirt or coffee grounds, place it in a sealed plastic bag, and dispose of it in the
trash.[1][2]

Umbralisib Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of Umbralisib from
receipt to disposal.

Preparation & Handling

Receive Umbralisib

:

Store in Cool, Ventilated Area
(Tightly Sealed Container)

:

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Emergency Events

<o ooours? >

Handle in Ventilated Area |- Personnel

(Fume Hood) il Exposure?
o No Yes Yes
v v
Complete Task | U Administer First Aid Follow Spill
P & Seek Medical Attention Cleanup Protocol

Post-Handling

- | Decontaminate Work Area

:

Remove & Dispose of PPE

:

Wash Hands Thoroughly

Waste Disposal

Dispose of Waste via
Approved Channels
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Caption: Logical workflow for handling Umbralisib, including emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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